Cas no 26803-96-3 (2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-)

• Product Name: 2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-
• CAS No: 26803-96-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 250073
• PubChem ID: 11542866
• Update Time: 2025-04-19

2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-
• 1-(1,3-dihydroisoindol-2-yl)propan-2-ol
• 1-(1,3-Dihydro-isoindol-2-yl)-propa
• 1-(1,3-dihydro-isoindol-2-yl)-propan-2-ol
• 1-Isoindolin-isopropanol
• 2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl
• 2-Isoindolineethanol,a-methyl-(8CI)
• AKOS011488240
• 26803-96-3
• AC-20745
• DTXSID40468286
• 1-(2,3-dihydro-1H-isoindol-2-yl)propan-2-ol
• 1-(Isoindolin-2-yl)propan-2-ol

• Inchi： 1S/C11H15NO/c1-9(13)6-12-7-10-4-2-3-5-11(10)8-12/h2-5,9,13H,6-8H2,1H3
• InChI Key： DBQROGVTYKYREZ-UHFFFAOYSA-N
• SMILES： OC(C)CN1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 284.309°C at 760 mmHg
• Flash Point: 133.939°C
• Refractive Index: 1.568
• PSA: 23.47000
• LogP: 1.32090